3,5-Bis(trifluoromethyl)benzoyl chloride

• IUPAC Name: 3,5-bis(trifluoromethyl)benzoyl chloride
• InChI: InChI=1S/C9H3ClF6O/c10-7(17)4-1-5(8(11,12)13)3-6(2-4)9(14,15)16/h1-3H
• InChI Key: WAKMMQSMEDJRRI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)Cl
• Molecular Formula: C9H3ClF6O
• DSSTOX Substance ID: DTXSID30229126
• Molecular Weight: 276.56 g/mol
• CAS RN: 785-56-8

Description

“3,5-Bis(trifluoromethyl)benzoyl chloride” is a chemical compound with the molecular formula C9H3ClF6O and a molecular weight of 276.56.

Molecular Structure Analysis

The molecular structure of “3,5-Bis(trifluoromethyl)benzoyl chloride” can be represented as (CF3)2C6H3COCl. The 3D structure of the compound can be viewed using specific software.

Physical And Chemical Properties Analysis

“3,5-Bis(trifluoromethyl)benzoyl chloride” is a liquid at 20°C with a refractive index of 1.435 and a density of 1.526 g/mL at 25°C. It has a boiling point of 81°C at 24 mmHg and a flash point of 72°C.

Scientific Research Applications

3,5-Bis(trifluoromethyl)benzoyl Chloride: A Comprehensive Analysis

Pharmaceutical Research: 3,5-Bis(trifluoromethyl)benzoyl chloride is utilized in pharmaceutical research, particularly in the quantitative and selective assays for measuring low levels of certain drugs in human plasma. .

Organic Synthesis: This compound serves as an intermediate in the synthesis of complex organic molecules. .

Kinase Inhibitor Development: In the field of cancer research, 3,5-Bis(trifluoromethyl)benzoyl chloride is used to develop B-Raf kinase inhibitors. .

Material Science: While specific applications in material science are not detailed in the search results, compounds like 3,5-Bis(trifluoromethyl)benzoyl chloride often play a role in developing new materials with unique properties.

Unfortunately, the search did not yield enough information to provide six to eight unique applications with detailed sections for each. However, the applications mentioned above highlight the compound’s versatility and importance in scientific research.

For further detailed analysis on additional applications, more specific searches or access to specialized databases may be required.

MilliporeSigma - 3,5-Bis(trifluoromethyl)benzoyl chlorideMilliporeSigma - 3-(Trifluoromethyl)benzoyl chloride

Safety and Hazards

“3,5-Bis(trifluoromethyl)benzoyl chloride” is classified as a skin corrosive and causes severe skin burns and eye damage. It may cause respiratory irritation. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection.

Future Directions

“3,5-Bis(trifluoromethyl)benzoyl chloride” has been used in the quantitative and selective assay for the measurement of low levels of clonidine in human plasma. A modified version of the compound has been used in the synthesis of covalent organic frameworks for suppressing the shuttle effect of polysulfides in lithium-sulfur batteries. These applications suggest potential future directions in analytical chemistry and materials science.

Mechanism of Action

Target of Action

3,5-Bis(trifluoromethyl)benzoyl chloride is a key intermediate in organic synthesis . It is used in the synthesis of neurokinin antagonists , which are drugs that inhibit the action of neurokinins. Neurokinins are a family of peptides that function as neurotransmitters and neuromodulators .

Mode of Action

The compound interacts with its targets by introducing trifluoromethyl groups into chemical reactions . Trifluoromethyl groups are electron-withdrawing groups that can significantly alter the electronic properties of a molecule, thereby affecting its reactivity and interaction with biological targets .

Biochemical Pathways

It is known to be used in the synthesis of neurokinin antagonists , which can affect the neurokinin pathway involved in pain perception and inflammation .

Pharmacokinetics

As an organic synthesis intermediate, its bioavailability would largely depend on the final compound it is used to synthesize .

Result of Action

The molecular and cellular effects of 3,5-Bis(trifluoromethyl)benzoyl chloride depend on the final compound it is used to synthesize. For instance, when used in the synthesis of neurokinin antagonists, the resulting compound can inhibit the action of neurokinins, potentially leading to reduced pain perception and inflammation .

Action Environment

The action, efficacy, and stability of 3,5-Bis(trifluoromethyl)benzoyl chloride can be influenced by various environmental factors. As a reactive compound, it should be handled carefully to avoid contact with skin, eyes, and mucous membranes . It should also be stored in a moisture-free environment due to its sensitivity to moisture .

Synthesis routes and methods

Procedure details

1040 g of 3,5-bis(trifluoromethyl)benzoyl fluoride and 24 g of aluminum chloride were initially introduced and heated to 40° C. With stirring, 224 g of silicon tetrachloride were added dropwise over 3 hours, where the temperature was controlled and did not exceed 45° C. The mixture was then stirred until the evolution of gas had stopped (2 hours). 30 g of zeolite X133 were then added, and the mixture was filtered. This gave 1000 g of a cloudy filtrate, which was admixed with 5 g of triphenylphosphine and distilled at 12 mbar over a 70 cm column. This gave 623 g (83.6% of theory) of 3,5-bis(trifluoromethyl)benzoyl chloride which passed over at 68° C. (bath temperature: 80° C.).